Cas no 887462-00-2 (3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

3,8-Diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is a purine derivative with a modified imidazopurine core, exhibiting potential utility in pharmaceutical and biochemical research. Its structural features, including ethyl and methyl substituents at the 3,8 and 1,7 positions, respectively, enhance its stability and influence its binding affinity to biological targets. This compound may serve as a precursor or intermediate in the synthesis of nucleoside analogs or enzyme inhibitors, particularly in studies targeting purine-dependent pathways. Its well-defined heterocyclic framework offers opportunities for further functionalization, making it a versatile scaffold for medicinal chemistry applications. The product is typically characterized by high purity and consistent performance in research settings.
3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
887462-00-2 structure
Product Name:3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:887462-00-2
MF:C13H17N5O2
MW:275.306381940842
CID:6098536
PubChem ID:16615743
Update Time:2025-10-31

3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3,8-diethyl-1,7-dimethyl- (9CI)
    • 3,8-diethyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
    • Z237650180
    • UPCMLD0ENAT5817431:001
    • SR-01000021939-1
    • F2542-1593
    • CCG-350548
    • SR-01000021939
    • 2,6-diethyl-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
    • AKOS001371008
    • 887462-00-2
    • Inchi: 1S/C13H17N5O2/c1-5-16-8(3)7-18-9-10(14-12(16)18)15(4)13(20)17(6-2)11(9)19/h7H,5-6H2,1-4H3
    • InChI Key: ALBSOUPLGOVCAX-UHFFFAOYSA-N
    • SMILES: N12C=C(C)N(CC)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Computed Properties

  • Exact Mass: 275.13822480g/mol
  • Monoisotopic Mass: 275.13822480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 62.8Ų

3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

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Additional information on 3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3,8-Diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

3,8-Diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887462-00-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazopurine class and is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound's chemical structure, synthesis methods, biological properties, and recent research developments.

Chemical Structure and Properties

The molecular formula of 3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is C16H18N6O2, with a molecular weight of 306.35 g/mol. The compound features a fused ring system consisting of an imidazole ring and a purine ring. The presence of multiple nitrogen atoms and oxygen atoms in the structure contributes to its high polarity and potential for forming hydrogen bonds. These structural characteristics make it an interesting candidate for various biological studies.

Synthesis Methods

The synthesis of 3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been explored through several approaches. One common method involves the condensation of appropriate purine derivatives with ethylamine and methylamine under controlled conditions. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods. For example, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly reduced reaction time and improved yield.

Biological Activities

3,8-Diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been investigated for its potential therapeutic applications due to its unique biological activities. One of the most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2020 demonstrated that this compound effectively inhibits the activity of certain kinases associated with cancer cell proliferation.

In addition to its enzymatic inhibition properties, 3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promising anti-inflammatory effects. A study conducted by researchers at the University of California in 2019 found that this compound significantly reduced inflammation markers in animal models of inflammatory diseases. These findings suggest potential applications in treating conditions such as arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3,8-diethyl-1,7-dimethyl-1H,2H,3H,4H-imidazo[1,g]purine-2,dione is currently being evaluated through various clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. For example, a phase I clinical trial conducted by a leading pharmaceutical company reported that the compound was well-tolerated by patients with advanced solid tumors and demonstrated preliminary anti-tumor activity.

Ongoing research is focused on optimizing the pharmacokinetic properties of the compound to enhance its therapeutic effects while minimizing side effects. Preclinical studies are also exploring combination therapies involving this compound with other established drugs to improve treatment outcomes.

Current Research Trends and Future Directions

The field of medicinal chemistry is rapidly evolving with new discoveries and technological advancements. Recent trends in research on 3,8-diethyl-1,7-dimethyl-1,2,3,4,5,6,7,8-octahydroimidazo[5,6-a]pyrazino[5,6-b]indole derivatives-related compounds have focused on structure-activity relationship (SAR) studies to identify key functional groups responsible for their biological activities. These studies aim to guide the rational design of more potent and selective analogs.

In addition to SAR studies, computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions between these compounds and their target proteins. These computational tools provide valuable insights into the mechanisms underlying the biological activities of these compounds and help guide experimental efforts.

Conclusion

3,8-diethyl-1,7-dimethyl-1,2,3,4,5,6,7,8-octahydroimidazo[5,6-a]pyrazino[5,6-b]indole derivatives-related compounds represent a promising class of molecules with diverse biological activities. The unique structural features of these compounds make them attractive candidates for further investigation in medicinal chemistry and pharmaceutical research. Ongoing research efforts are focused on optimizing their pharmacological properties and exploring their therapeutic potential for various diseases.

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